2,3-dimethoxy-5,6,9,10,11,12,13,13a-octahydro-8H-isoquino[2,1-g][1,6]naphthyridin-8-one

• IUPAC Name: 2,3-dimethoxy-5,6,9,10,11,12,13,13a-octahydroisoquinolino[2,1-g][1,6]naphthyridin-8-one
• InChI: InChI=1S/C18H22N2O3/c1-22-16-8-11-5-7-20-15(13(11)9-17(16)23-2)10-14-12(18(20)21)4-3-6-19-14/h8-9,15,19H,3-7,10H2,1-2H3
• InChI Key: MQPMPGZUUSPQCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C3CC4=C(CCCN4)C(=O)N3CCC2=C1)OC
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol
• CAS No.: 866049-94-7

Description

2,3-dimethoxy-5,6,9,10,11,12,13,13a-octahydro-8H-isoquino[2,1-g][1,6]naphthyridin-8-one is a useful research compound. Its molecular formula is C18H22N2O3 and its molecular weight is 314.385. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Studies

One of the primary research applications of compounds similar to 2,3-dimethoxy-5,6,9,10,11,12,13,13a-octahydro-8H-isoquino[2,1-g][1,6]naphthyridin-8-one includes the exploration of their synthesis and structural characteristics. For instance, a study conducted by Nagarajan et al. (1994) investigated the condensation of dihydroisoquinoline with various chlorides, resulting in the formation of compounds including 2,3-dimethoxy-8H-isoquino[2,1-b][2,7] naphthyridin-8-one and its derivatives, providing insights into the novel potential alkaloidal systems and their structural intricacies. The significance of these findings lies in the discovery of the Alangium alkaloids-like ring system and the biogenetic reasoning for the presence of isomeric ring systems in nature (Nagarajan et al., 1994).

Antitumor Activities

Another significant area of research application is the evaluation of antitumor activities. Hassaneen et al. (2013) described a novel route to isoquinoline[2,1-g][1,6]naphthyridine derivatives and evaluated their antitumor activities. The study synthesized and screened various isoquinolino[2,1-g][1,6]naphthyridine derivatives, pyrazoloisoquinolines, and pyridazinopyrazoloisoquinolines for in vitro antitumor activities, expanding the understanding of these compounds in the context of potential cancer treatment (Hassaneen et al., 2013).

Biological Activities and Structural Analysis

The design and synthesis of compounds based on specific structural patterns have been explored for their biological activities. Chang et al. (1999) synthesized 2-chloro-3-(substituted phenoxy)-1, 4-naphthoquinones and related 5,8-dihydroxy-1,4-naphthoquinones, examining their inhibitory activities in cytotoxic test systems. The study's findings suggest the potential for developing new classes of antineoplastic agents based on these structures (Chang et al., 1999).